1,2-benzisothiazol-3(2H)-one
1,2-benzisothiazol-3(2H)-one
1,2-Benzisothiazol-3(2H)-one is a commonly used biocide in industrial and consumer products, which possesses antimicrobial activity against gram positive and gram negative bacteria. It is mainly used in packaging, adhesives, detergents, disinfectants, sunscreen lotions, paints and lubricants.
1,2-Benzisothiazol-3(2H)-one can be synthesized by reacting 2-mercaptobenzoic acid with diphenyl phosphoryl azide.
1, 2-Benzisothiazol-3(2H)-one, also known as benzisothiazolone or proxel, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 1, 2-Benzisothiazol-3(2H)-one exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-benzisothiazol-3(2H)-one is primarily located in the cytoplasm. 1, 2-Benzisothiazol-3(2H)-one is a potentially toxic compound.
Benzo[d]isothiazol-3-one is an organic heterobicyclic compound based on a fused 1,2-thiazole and benzene bicyclic ring skeleton, with the S atom positioned adjacent to one of the positions of ring fusion. It has a role as a disinfectant, a platelet aggregation inhibitor, an environmental contaminant, a xenobiotic, a drug allergen and a sensitiser. It is an organonitrogen heterocyclic compound and an organic heterobicyclic compound.
1,2-Benzisothiazol-3(2H)-one can be synthesized by reacting 2-mercaptobenzoic acid with diphenyl phosphoryl azide.
1, 2-Benzisothiazol-3(2H)-one, also known as benzisothiazolone or proxel, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 1, 2-Benzisothiazol-3(2H)-one exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-benzisothiazol-3(2H)-one is primarily located in the cytoplasm. 1, 2-Benzisothiazol-3(2H)-one is a potentially toxic compound.
Benzo[d]isothiazol-3-one is an organic heterobicyclic compound based on a fused 1,2-thiazole and benzene bicyclic ring skeleton, with the S atom positioned adjacent to one of the positions of ring fusion. It has a role as a disinfectant, a platelet aggregation inhibitor, an environmental contaminant, a xenobiotic, a drug allergen and a sensitiser. It is an organonitrogen heterocyclic compound and an organic heterobicyclic compound.
Brand Name:
Vulcanchem
CAS No.:
2634-33-5
VCID:
VC20773888
InChI:
InChI=1S/C7H5NOS/c9-7-5-3-1-2-4-6(5)10-8-7/h1-4H,(H,8,9)
SMILES:
C1=CC=C2C(=C1)C(=O)NS2
Molecular Formula:
C7H5NOS
Molecular Weight:
151.19 g/mol
1,2-benzisothiazol-3(2H)-one
CAS No.: 2634-33-5
Cat. No.: VC20773888
Molecular Formula: C7H5NOS
Molecular Weight: 151.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-Benzisothiazol-3(2H)-one is a commonly used biocide in industrial and consumer products, which possesses antimicrobial activity against gram positive and gram negative bacteria. It is mainly used in packaging, adhesives, detergents, disinfectants, sunscreen lotions, paints and lubricants. 1,2-Benzisothiazol-3(2H)-one can be synthesized by reacting 2-mercaptobenzoic acid with diphenyl phosphoryl azide. 1, 2-Benzisothiazol-3(2H)-one, also known as benzisothiazolone or proxel, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 1, 2-Benzisothiazol-3(2H)-one exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-benzisothiazol-3(2H)-one is primarily located in the cytoplasm. 1, 2-Benzisothiazol-3(2H)-one is a potentially toxic compound. Benzo[d]isothiazol-3-one is an organic heterobicyclic compound based on a fused 1,2-thiazole and benzene bicyclic ring skeleton, with the S atom positioned adjacent to one of the positions of ring fusion. It has a role as a disinfectant, a platelet aggregation inhibitor, an environmental contaminant, a xenobiotic, a drug allergen and a sensitiser. It is an organonitrogen heterocyclic compound and an organic heterobicyclic compound. |
|---|---|
| CAS No. | 2634-33-5 |
| Molecular Formula | C7H5NOS |
| Molecular Weight | 151.19 g/mol |
| IUPAC Name | 1,2-benzothiazol-3-one |
| Standard InChI | InChI=1S/C7H5NOS/c9-7-5-3-1-2-4-6(5)10-8-7/h1-4H,(H,8,9) |
| Standard InChI Key | DMSMPAJRVJJAGA-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)NS2 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)NS2 |
| Appearance | Powder |
| Boiling Point | 327.6 °C |
| Colorform | Off-white to yellowish solid White to off-white fine, crystalline powder Technical product (commercial) can be in the form of a solid paste that is off-white to brown in colo |
| Melting Point | 156.6 °C 157-158°C |
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